4-[(1E)-2-cyano-3-{[2-(methoxycarbonyl)phenyl]amino}-3-oxoprop-1-en-1-yl]-2-methoxyphenyl naphthalene-1-carboxylate

• Molecular Formula: C30H22N2O6
• Molecular Weight: 506.5 g/mol
• IUPAC Name: [4-[(E)-2-cyano-3-(2-methoxycarbonylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C30H22N2O6/c1-36-27-17-19(16-21(18-31)28(33)32-25-13-6-5-11-24(25)29(34)37-2)14-15-26(27)38-30(35)23-12-7-9-20-8-3-4-10-22(20)23/h3-17H,1-2H3,(H,32,33)/b21-16+
• InChI Key: NPZLPNXZZZYJSC-LTGZKZEYSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2C(=O)OC)OC(=O)C3=CC=CC4=CC=CC=C43
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=CC=CC=C2C(=O)OC)OC(=O)C3=CC=CC4=CC=CC=C43

Description

4-{(E)-2-CYANO-3-[2-(METHOXYCARBONYL)ANILINO]-3-OXO-1-PROPENYL}-2-METHOXYPHENYL 1-NAPHTHOATE is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a cyano group, a methoxycarbonyl group, and a naphthoate moiety. Its chemical properties make it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{(E)-2-CYANO-3-[2-(METHOXYCARBONYL)ANILINO]-3-OXO-1-PROPENYL}-2-METHOXYPHENYL 1-NAPHTHOATE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of methyl propiolate with aniline in the presence of a suitable solvent such as acetonitrile. The reaction is carried out at elevated temperatures, often in a sealed tube, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-{(E)-2-CYANO-3-[2-(METHOXYCARBONYL)ANILINO]-3-OXO-1-PROPENYL}-2-METHOXYPHENYL 1-NAPHTHOATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group under suitable conditions.

Substitution: The methoxycarbonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives

Scientific Research Applications

4-{(E)-2-CYANO-3-[2-(METHOXYCARBONYL)ANILINO]-3-OXO-1-PROPENYL}-2-METHOXYPHENYL 1-NAPHTHOATE has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: Researchers study the compound’s interactions with biological molecules to understand its potential as a therapeutic agent.

Medicine: The compound’s potential pharmacological properties are investigated for the development of new drugs.

Industry: The compound is used in the development of advanced materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 4-{(E)-2-CYANO-3-[2-(METHOXYCARBONYL)ANILINO]-3-OXO-1-PROPENYL}-2-METHOXYPHENYL 1-NAPHTHOATE involves its interaction with specific molecular targets. The cyano group and methoxycarbonyl group play crucial roles in binding to target molecules, while the naphthoate moiety enhances the compound’s stability and reactivity. The exact pathways and molecular targets depend on the specific application and are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 4-[2-(Methoxycarbonyl)anilino]-4-oxobutanoic acid
• Methyl (2E,4E)-5-Anilino-4-(methoxycarbonyl)penta-2,4-dienoate

Uniqueness

4-{(E)-2-CYANO-3-[2-(METHOXYCARBONYL)ANILINO]-3-OXO-1-PROPENYL}-2-METHOXYPHENYL 1-NAPHTHOATE is unique due to its combination of functional groups and structural features The presence of both a cyano group and a methoxycarbonyl group, along with the naphthoate moiety, distinguishes it from similar compounds